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Compound of Interest

Compound Name: RS-0466

Cat. No.: B1663145 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of the currently available data on the research

compound RS-0466, with a focus on its application in in vitro studies investigating beta-

amyloid-induced cytotoxicity. The information is derived from published research and is

intended to guide the design of future experiments.

Mechanism of Action
RS-0466 is a novel neuroprotective compound, identified as 6-ethyl-N,N'-bis(3-hydroxyphenyl)

[1][2][3]triazine-2,4-diamine.[1] It has been shown to significantly inhibit the cytotoxic effects of

beta-amyloid.[1] The protective mechanism of RS-0466 is, at least in part, mediated by the

activation of the Akt signaling pathway.[1] Beta-amyloid has been observed to decrease the

levels of phosphorylated Akt, a key protein in cell survival pathways, and RS-0466 has been

found to reverse this effect.[1]

Signaling Pathway of RS-0466
The following diagram illustrates the proposed signaling pathway for RS-0466 in counteracting

beta-amyloid-induced cytotoxicity. Beta-amyloid is known to inhibit the PI3K/Akt signaling

pathway, leading to apoptosis. RS-0466 is shown to activate this pathway, thereby promoting

cell survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. A novel compound RS-0466 reverses beta-amyloid-induced cytotoxicity through the Akt
signaling pathway in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

2. funjournal.org [funjournal.org]

3. m.youtube.com [m.youtube.com]

To cite this document: BenchChem. [Application Notes and Protocols for RS-0466 in
Preclinical Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663145#rs-0466-dosage-and-administration-
guidelines-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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